Cas no 936127-82-1 (3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 936127-82-1
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 6223675
• PubChem ID: 39095934
• Update Time: 2025-07-02

3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• SCHEMBL15750461
• 936127-82-1
• 3-(4-fluorophenyl)-1-methylpyrazole-4-carboxylic acid
• EN300-10169891

• Inchi： 1S/C11H9FN2O2/c1-14-6-9(11(15)16)10(13-14)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,15,16)
• InChI Key： XXHZAFBDRMILDL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C(=O)O)=CN(C)N=1

Computed Properties

• Exact Mass: 220.065
• Monoisotopic Mass: 220.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1.5

Additional information on 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 936127-82-1)

3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 936127-82-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a fluorophenyl moiety and a pyrazole core makes it a versatile scaffold for developing novel therapeutic agents.

The compound belongs to the pyrazole class of heterocycles, which are widely recognized for their biological activity and role in pharmaceuticals. Pyrazoles exhibit a broad spectrum of pharmacological properties, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects. The introduction of a fluorine atom at the para position of the phenyl ring enhances the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This modification is particularly valuable in medicinal chemistry, as fluorine atoms can significantly improve drug-like properties such as lipophilicity, bioavailability, and resistance to enzymatic degradation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 4-carboxylic acid functional group in 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacological activity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer progression. The fluorophenyl substituent may enhance interactions with biological targets by improving binding affinity through halogen bonding or other non-covalent interactions. Preliminary studies suggest that compounds with similar scaffolds exhibit promising activity against certain cancer cell lines, making 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid a valuable starting point for further investigation.

Furthermore, the compound's structural features make it suitable for exploring new therapeutic modalities. For instance, the pyrazole core can be linked to other pharmacophores to create hybrid molecules with combined activities. Such strategies are increasingly employed in drug discovery to overcome resistance mechanisms and enhance therapeutic efficacy. The fluorine atom at the phenyl ring may also contribute to metabolic stability, reducing the need for frequent dosing and improving patient compliance.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies using 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid as a scaffold have revealed promising interactions with various biological targets. These virtual screenings have identified lead compounds that could be further optimized through iterative synthesis and testing. Such approaches leverage computational power to accelerate the drug discovery process, reducing both time and cost associated with traditional high-throughput screening methods.

The compound's synthesis involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include fluorination of aromatic precursors, pyrazole ring formation, and carboxylation at the fourth position. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent pharmacological evaluations. The use of advanced synthetic techniques such as flow chemistry or catalytic processes may further improve efficiency and scalability.

In conclusion, 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 936127-82-1) represents a promising candidate for further pharmaceutical development. Its unique structural features, including the fluorophenyl moiety and pyrazole core, offer numerous possibilities for designing novel therapeutics. Ongoing research aims to explore its potential in treating various diseases, particularly cancer, while computational methods continue to streamline the discovery process. As our understanding of molecular interactions evolves, compounds like this will play an increasingly important role in addressing unmet medical needs.